Cas no 65018-22-6 (4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-)

• Product Name: 4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-
• CAS No: 65018-22-6
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 409473
• PubChem ID: 12366455
• Update Time: 2025-04-19

4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Biisoxazole, 5,5'-dimethyl-3,3'-diphenyl-
• 5-methyl-4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)-3-phenyl-1,2-oxazole
• DTXSID90494515
• 65018-22-6
• 5,5'-Dimethyl-3,3'-diphenyl-4,4'-bi-1,2-oxazole

• Inchi： 1S/C20H16N2O2/c1-13-17(19(21-23-13)15-9-5-3-6-10-15)18-14(2)24-22-20(18)16-11-7-4-8-12-16/h3-12H,1-2H3
• InChI Key： YNVSJPOLEDKLEW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C2C=CC=CC=2)=N1)C1=C(C)ON=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06